Cas no 174503-48-1 (6-chloro-2-(methylsulfanyl)-5-(naphthalen-2-yloxy)-1H-benzimidazole)

• Product Name: 6-chloro-2-(methylsulfanyl)-5-(naphthalen-2-yloxy)-1H-benzimidazole
• CAS No: 174503-48-1
• MF: C₁₈H₁₃ClN₂OS
• MW: 340.826621770859
• CID: 1359757
• PubChem ID: 581705
• Update Time: 2025-04-20

6-chloro-2-(methylsulfanyl)-5-(naphthalen-2-yloxy)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(methylsulfanyl)-5-(naphthalen-2-yloxy)-1H-benzimidazole
• 6-chloro-2-methylsulfanyl-5-naphthalen-2-yloxy-1H-benzimidazole
• 5-Chloro-2-(methylthio)-6-(2-naphthalenyloxy)-1H-benzimidazole
• 6-Chloro-2-(methylsulfanyl)-1H-benzimidazol-5-yl 2-naphthyl ether #
• 5-chloro-2-(methylsulfanyl)-6-(naphthalen-2-yloxy)-1H-1,3-benzodiazole
• TimTec1_003523
• HMS1544A03
• AKOS024281679
• Benzimidazole, 6-chloro-2-methylthio-5-(2-naphthyloxy)-
• DTXSID10169839
• CXAMQNQDJFZVFJ-UHFFFAOYSA-N
• 174503-48-1
• BRD-K06931542-001-01-8
• SR-01000529033
• G 1609
• SR-01000529033-1
• 1H-Benzimidazole, 5-chloro-2-(methylthio)-6-(2-naphthalenyloxy)-
• 5-Chloro-2-(methylthio)-6-(naphthalen-2-yloxy)-1H-benzo[d]imidazole
• Oprea1_376588

• Inchi： 1S/C18H13ClN2OS/c1-23-18-20-15-9-14(19)17(10-16(15)21-18)22-13-7-6-11-4-2-3-5-12(11)8-13/h2-10H,1H3,(H,20,21)
• InChI Key： CXAMQNQDJFZVFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC1=CC=C3C=CC=CC3=C1)N=C(N2)SC

Computed Properties

• Exact Mass: 340.04389
• Monoisotopic Mass: 340.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 37.91